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Cat. No.: B094787 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of 2-
isopropoxyethanol solutions, focusing on key parameters such as density, viscosity, and

refractive index, along with their derived excess properties. This document is intended to be a

valuable resource for researchers and professionals working with this solvent in various

scientific and industrial applications, including drug development and formulation.

Introduction
2-Isopropoxyethanol, also known as ethylene glycol monoisopropyl ether, is a versatile

solvent with applications in the manufacturing of paints, coatings, and cleaning products.[1][2]

Its amphiphilic nature, possessing both a polar hydroxyl group and a nonpolar ether linkage,

allows it to be miscible with water and many organic solvents.[3] Understanding the

thermodynamic properties of its solutions is crucial for process design, quality control, and the

development of new formulations.

This guide summarizes key findings from studies on the volumetric and viscometric properties

of 2-isopropoxyethanol in binary mixtures with water and various alcohols. It details the

experimental methodologies used to determine these properties and presents the data in a

structured format for easy comparison and interpretation.
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Data Presentation
The following tables summarize the key thermodynamic properties of 2-isopropoxyethanol
solutions. Due to limitations in accessing the full text of some cited research, complete

quantitative data sets are not available. However, the tables provide the structure for such data

and include qualitative findings and available quantitative values from abstracts and other

sources.

Table 1: Volumetric Properties of Binary Mixtures of 2-Isopropoxyethanol (1) with Alcohols (2)

at 298.15 K

Alcohol (2)

Mole Fraction of 2-

Isopropoxyethanol

(x₁)

Density (ρ) / g·cm⁻³

Excess Molar

Volume (Vₘᴱ) /

cm³·mol⁻¹

Methanol 0.0 - 1.0
Data not fully

available

Negative over the

entire composition

range[4][5]

1-Propanol 0.0 - 1.0
Data not fully

available

Negative over the

entire composition

range[4][5]

2-Propanol 0.0 - 1.0
Data not fully

available

Negative over the

entire composition

range[4][5]

1-Pentanol 0.0 - 1.0
Data not fully

available

Negative over the

entire composition

range[4][5]

Table 2: Viscometric Properties of Binary Mixtures of 2-Isopropoxyethanol (1) with Alcohols

(2) at 298.15 K
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Alcohol (2)

Mole Fraction of 2-

Isopropoxyethanol

(x₁)

Dynamic Viscosity

(η) / mPa·s

Viscosity Deviation

(Δη) / mPa·s

Methanol 0.0 - 1.0
Data not fully

available

Negative over the

entire composition

range[4][5]

1-Propanol 0.0 - 1.0
Data not fully

available

Negative over the

entire composition

range[4][5]

2-Propanol 0.0 - 1.0
Data not fully

available

Negative over the

entire composition

range[4][5]

1-Pentanol 0.0 - 1.0
Data not fully

available

Negative over the

entire composition

range[4][5]

Table 3: Thermodynamic Properties of Aqueous Solutions of 2-Isopropoxyethanol at 25 °C

Property Value and Conditions

Excess Enthalpy (Hₘᴱ)
-800 J·mol⁻¹ at the minimum (mole fraction of 2-

isopropoxyethanol, x ≈ 0.2)

Excess Molar Volume (Vₘᴱ) > -1.2 cm³·mol⁻¹ at the minimum (x ≈ 0.35)

Note: The negative values for excess molar volume and viscosity deviation in the alcohol

mixtures suggest the presence of strong intermolecular interactions and a contraction in

volume upon mixing.

Experimental Protocols
The determination of the thermodynamic properties of 2-isopropoxyethanol solutions involves

precise measurements using specialized instrumentation. The following sections detail the

methodologies for the key experiments.
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Density Measurement
Density is a fundamental property required for the calculation of excess molar volumes. A

common and accurate method for measuring the density of liquids is the oscillating U-tube

technique.

Instrumentation: An oscillating U-tube densimeter.

Procedure:

Calibration: The instrument is calibrated using two standards of known density, typically dry

air and deionized, degassed water.

Sample Preparation: The binary mixtures of 2-isopropoxyethanol and the desired solvent

are prepared by mass using an analytical balance with high precision.

Measurement: A small volume of the sample is injected into the thermostated U-shaped tube

of the densimeter. The tube is electromagnetically excited to oscillate at its natural frequency.

Data Acquisition: The instrument measures the period of oscillation, which is directly related

to the density of the sample. The temperature of the measuring cell is precisely controlled,

typically using a Peltier system.

Cleaning: After each measurement, the U-tube is thoroughly cleaned with appropriate

solvents and dried with a stream of air.

Viscosity Measurement
Viscosity is a measure of a fluid's resistance to flow and is a critical parameter in many

industrial processes. The Stabinger viscometer is a modern instrument that allows for the

simultaneous measurement of dynamic viscosity and density.

Instrumentation: A Stabinger viscometer.

Procedure:

Calibration: The viscometer is calibrated with certified viscosity standards.
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Sample Injection: A small sample volume (typically a few milliliters) is introduced into the

measuring cell.

Measurement Principle: The instrument is based on a modified Couette rotational viscometer

principle. A measuring rotor floats freely within the sample, which is located in a rotating

tube. The speed of the rotor is measured, and the dynamic viscosity is calculated from the

shear stress and shear rate. The instrument also contains an integrated oscillating U-tube for

simultaneous density measurement.

Temperature Control: The temperature of the sample is precisely controlled by an integrated

Peltier thermostat.

Data Output: The instrument provides direct readings of dynamic viscosity, and by using the

simultaneously measured density, it calculates the kinematic viscosity.

Refractive Index Measurement
The refractive index is a measure of how light propagates through a substance and is useful for

characterizing liquid mixtures. The Abbe refractometer is a common instrument for this

purpose.

Instrumentation: An Abbe refractometer.

Procedure:

Calibration: The refractometer is calibrated using a standard of known refractive index, such

as distilled water.

Sample Application: A few drops of the liquid sample are placed on the surface of the

measuring prism.

Measurement: The illuminating prism is closed over the sample, creating a thin film. Light

from a monochromatic source is passed through the sample.

Observation: The user looks through the eyepiece and adjusts the instrument until the

boundary between the light and dark fields is sharp and centered on the crosshairs.
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Reading: The refractive index is read directly from the instrument's scale. The temperature is

controlled by circulating water from a thermostated bath through the prism jackets.

Visualization of Workflows and Relationships
The following diagrams, created using the DOT language, illustrate the experimental workflow

and the logical relationships in calculating excess thermodynamic properties.

Sample Preparation

Property Measurement

Prepare binary mixtures
of 2-isopropoxyethanol
and solvent by mass

Measure Density (ρ)
(Oscillating U-tube)

Measure Viscosity (η)
(Stabinger Viscometer)

Measure Refractive Index (n)
(Abbe Refractometer)

Click to download full resolution via product page

Figure 1: Experimental workflow for determining the thermodynamic properties of 2-
isopropoxyethanol solutions.
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Experimental Data

Calculations

Mole fraction of
2-isopropoxyethanol (x₁)

Calculate Ideal Molar Volume (Vₘ,ᵢdₑₐₗ) Calculate Real Molar Volume (Vₘ) Calculate Ideal Viscosity (ηᵢdₑₐₗ)

Density of mixture (ρ) Viscosity of mixture (η)

Calculate Viscosity Deviation (Δη)

Density of pure
2-isopropoxyethanol (ρ₁) Density of pure solvent (ρ₂) Viscosity of pure

2-isopropoxyethanol (η₁) Viscosity of pure solvent (η₂)Molar mass of
2-isopropoxyethanol (M₁) Molar mass of solvent (M₂)

Calculate Excess Molar Volume (Vₘᴱ)

Click to download full resolution via product page

Figure 2: Logical relationship for the calculation of excess molar volume and viscosity
deviation.

Conclusion
This technical guide has provided an overview of the thermodynamic properties of 2-
isopropoxyethanol solutions, with a focus on binary mixtures with water and various alcohols.

The available data indicate that these solutions exhibit non-ideal behavior, as evidenced by

negative excess molar volumes and viscosity deviations, suggesting strong intermolecular

interactions. The detailed experimental protocols for measuring density, viscosity, and refractive

index offer a practical guide for researchers in this field. The provided workflows and logical

diagrams visually summarize the key experimental and computational steps. Further research

to obtain complete quantitative data sets for a wider range of solvents and temperatures would

be beneficial for a more comprehensive understanding of the thermodynamic behavior of 2-
isopropoxyethanol solutions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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